Cas no 1049733-75-6 ((2S,4R)-4-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,4R)-4-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1049733-75-6
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• MDL: MFCD06659394
• CID: 1032955
• PubChem ID: 2761976
• Update Time: 2025-06-14

(2S,4R)-4-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• 4-[(3-chlorophenyl)methyl]-L-Proline hydrochloride
• (2S,4R)-4-[(3-chlorophenyl)methyl]pyrrolidine-2-carboxylic acid,hydrochloride
• (R)-γ-(3-chloro-benzyl)-L-ProHCl
• (2S,4R)-4-(3-Chlorobenzyl)pyrrolidine-2-carboxylicacidhydrochloride
• (2S,4R)-4-[(3-chlorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• H-Pro{4-Bzl(3-Cl)}-OH.HCl
• (2S,4R)-4-[(3-chlorophenyl)methyl]pyrrolidine-2-carboxylic acid hydrochloride
• (R)-gamma-(3-chloro-benzyl)-L-proline-HCl
• (2S,4R)-4-(3-CHLOROBENZYL)PYRROLIDINE-2-CARBOXYLIC ACID HCL
• 1049733-75-6
• MFCD06659394
• AS-72616
• DTXSID50376005
• CS-0179038
• A896111
• (R)-gamma-(3-chloro-benzyl)-L-proline hydrochloride, AldrichCPR
• CHEMBL4066881
• AKOS015949671

• MDL： MFCD06659394
• Inchi： 1S/C12H14ClNO2.ClH/c13-10-3-1-2-8(5-10)4-9-6-11(12(15)16)14-7-9;/h1-3,5,9,11,14H,4,6-7H2,(H,15,16);1H/t9-,11+;/m1./s1
• InChI Key： DJTLAJDJECIWLN-XQKZEKTMSA-N
• SMILES： ClC1=CC=CC(=C1)C[C@H]1CN[C@H](C(=O)O)C1.Cl

Computed Properties

• Exact Mass: 275.04800
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 3.07600

Additional information on (2S,4R)-4-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Comprehensive Overview of (2S,4R)-4-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049733-75-6)

(2S,4R)-4-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049733-75-6) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its stereospecific configuration and hydrochloride salt form, has garnered attention due to its potential role in drug development, particularly in targeting neurological and metabolic disorders. Its unique structural features, including the 3-chlorobenzyl moiety and carboxylic acid group, make it a versatile intermediate for designing bioactive molecules.

The growing interest in chiral building blocks like (2S,4R)-4-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride aligns with the pharmaceutical industry's focus on enantioselective synthesis and precision medicine. Researchers frequently search for high-purity chiral compounds to optimize drug efficacy and reduce off-target effects. This compound's CAS No. 1049733-75-6 is often queried in databases for its physicochemical properties, such as solubility, melting point, and stability under various conditions, which are critical for formulation studies.

In the context of AI-driven drug discovery, (2S,4R)-4-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride serves as a valuable scaffold for virtual screening and molecular docking simulations. Its rigid pyrrolidine core and substituted aromatic ring enable interactions with diverse biological targets, including G-protein-coupled receptors (GPCRs) and enzymes. Recent publications highlight its utility in designing allosteric modulators and enzyme inhibitors, addressing unmet medical needs in areas like neurodegeneration and diabetes.

From a synthetic chemistry perspective, the compound's stereocenters at C-2 and C-4 pose challenges and opportunities for asymmetric synthesis. Advanced techniques such as enzymatic resolution and transition metal catalysis are employed to achieve high enantiomeric excess. The hydrochloride salt form enhances its crystallinity and shelf life, making it preferable for industrial-scale production. These attributes are frequently discussed in forums focusing on process chemistry optimization and green chemistry principles.

Environmental and regulatory considerations also play a role in the compound's applications. While not classified as hazardous, its chlorinated aromatic component necessitates adherence to waste management protocols during large-scale synthesis. Researchers often inquire about alternative synthetic routes to minimize halogenated byproducts, reflecting the broader trend toward sustainable pharmaceutical manufacturing.

In summary, (2S,4R)-4-(3-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 1049733-75-6) exemplifies the intersection of chiral chemistry, drug design, and sustainable practices. Its multifaceted applications and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial workflows.